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dimethoxyphenyl)-
CAS No.: 95704-29-3
Cat. No.: B8224175

Get Quote

Executive Summary & Physicochemical Profile[1]

Tris(2,4-dimethoxyphenyl)phosphine (CAS: 95704-29-3) is a highly electron-rich tertiary
phosphine ligand. Structurally, the presence of two methoxy groups at the ortho and para
positions of each phenyl ring creates a unique electronic and steric environment.

» Electronic Effect: The methoxy groups (

) are strong electron donors via resonance (+M effect), significantly increasing the electron
density at the phosphorus center. This makes TDMOPP a stronger Lewis base and a better

-donor than triphenylphosphine (
) or tris(4-methoxyphenyl)phosphine.

« Steric Effect: The ortho-methoxy groups increase the Tolman cone angle compared to

, impacting the coordination geometry and dissociation rates in catalytic cycles.
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Physicochemical Data Table

Property Value / Description

CAS Number 95704-29-3

Molecular Formula

Molecular Weight 442.44 g/mol

Appearance White to off-white crystalline solid

Low.[1] Sensitive to oxidation (forms phosphine

Air Stability )

oxide).

Inert atmosphere (
Storage

or Ar), 2-8°C.

Estimated ~4.5-5.5 (More basic than
pKa (Conjugate Acid)

, pKa 2.73)

Solubility Profile in Organic Solvents[1][4]

The solubility of TDMOPP is governed by the lipophilic nature of the aromatic rings balanced
against the polarity of the six methoxy groups.

Solvent Compatibility Matrix

The following data categorizes solvents based on their ability to dissolve TDMOPP for
preparing stock solutions (typically 0.05 M — 0.2 M).
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Solvent Class

Specific Solvents

Solubility Rating

Operational Notes

Dichloromethane
(DCM), Chloroform (

Preferred for

Chlorinated preparing
Excellent
Hydrocarbons ), 1,2-Dichloroethane concentrated stock
(DCE) solutions (>0.5 M).
Ideal for high-
) temperature catalytic
Aromatic Toluene, Benzene, ) N
Good reactions. Solubility
Hydrocarbons Xylenes ) o
increases significantly
with heat.
THF is the standard
Tetrahydrofuran solvent for
Ethers (THF), 2-MeTHF, 1,4- Good to Moderate organometallic
Dioxane, Diethyl Ether synthesis involving
this ligand.
Use degassed
solvents strictly. High
DMF, DMSO, i
Polar Aprotic o Moderate polarity may
Acetonitrile accelerate oxidation if
is present.
Poor solubility at RT.
Methanol, Ethanol, Low / Temperature High solubility at
Alcohols
Isopropanol Dependent reflux. Key for
recrystallization.
Used as antisolvents
Hexanes, Pentane, to precipitate the
Alkanes Insoluble / Poor ) )
Cyclohexane ligand or its
complexes.
Ligand is highly
Water Water Insoluble lipophilic (
).
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Mechanistic Insight: The "Like Dissolves Like" Nuance

While TDMOPP is lipophilic, the high density of oxygen atoms (methoxy groups) allows for
weak hydrogen-bond acceptance. This explains why it is soluble in DCM (which can act as a
weak H-bond donor) and why it shows temperature-dependent solubility in alcohols (breaking
the crystal lattice requires thermal energy, but solvation is stabilized by interaction with the
methoxy oxygens).

Experimental Protocols
Protocol A: Preparation of Oxygen-Free Stock Solution
(0.1 M in Toluene)

Objective: Create a stable catalyst precursor solution without phosphine oxide contamination.

Preparation: Flame-dry a 25 mL Schlenk flask and cool under a stream of dry Nitrogen.

e Weighing: Weigh 1.106 g of TDMOPP (442.44 g/mol ) in a glovebox or using rapid transfer
techniques into the Schilenk flask.

» Solvent Addition: Add 25.0 mL of anhydrous, degassed Toluene via syringe through the
septum.

o Dissolution: Stir at room temperature. If dissolution is slow due to particle size, gently warm
to 40°C.

 Verification: The solution should be clear and colorless. A cloudy solution indicates oxidation
(phosphine oxides are often less soluble in toluene) or moisture contamination.

Protocol B: Purification via Recrystallization

Context: If the ligand has partially oxidized (indicated by new peaks ~20-30 ppm in

NMR), purification is required.

» Dissolution: Dissolve the crude solid in the minimum amount of boiling Ethanol (approx. 10-
15 mL per gram).

» Hot Filtration: If insoluble particulates remain, filter hot under Nitrogen using a cannula filter.
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o Crystallization: Allow the solution to cool slowly to room temperature, then place in a -20°C
freezer overnight.

« |solation: Filter the white crystals under inert atmosphere. Wash with cold Hexanes (

) to remove soluble impurities.

e Drying: Dry under high vacuum (0.1 mbar) for 4 hours.

Visualization of Workflows
Diagram 1: Inert Dissolution & Handling Workflow

This diagram outlines the critical path for handling TDMOPP to prevent oxidation, a common

cause of catalytic failure.
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Start: Solid TDMOPP

Weigh inside Glovebox Degas Solvent
or under N2 flow (Freeze-Pump-Thaw or Sparge)
Add Solvent via Syringe Air Exposed

Clear Solution Cloudy/Precipitate
(Ready for Catalysis) (Oxidation/Wet)

Click to download full resolution via product page

Perform Recrystallization
(EtOH/Hexane)
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Caption: Logic flow for the preparation of TDMOPP solutions, emphasizing the critical control
points for maintaining ligand integrity.

Impact on Catalysis & Applications[5]

The solubility and electronic nature of TDMOPP directly influence its performance in Palladium-
catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

Solvent Effect on Reaction Kinetics
Because TDMOPRP is electron-rich, it stabilizes the oxidative addition step (

). However, the solvent plays a secondary role:

» Non-polar solvents (Toluene): Promote the dissociation of the ligand if the active species is
monoligated (

).

o Polar solvents (DMF/Dioxane): Stabilize cationic intermediates if the mechanism involves an
ionic pathway.

Catalyst Activation Pathway

The following diagram illustrates how TDMOPP (

) interacts with the Palladium precursor in solution.

Solvent Influence

Pd Precursor Reduction + Binding
(e.g., Pd(OAc)2)

Active Catalyst Ar-X Substrate > Oxidative Addition
[L2Pd(0)] [L2Pd(ANX]

02 Exposure
Solvent not degassed) Inactive Oxide
(O=P(Ar)3)

Click to download full resolution via product page

TDMOPP (L)
(Solubilized)
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Caption: Activation pathway of Pd-TDMOPP. Solvent choice dictates the stability of the
[L2Pd(0)] species and prevents ligand oxidation.
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(Note: While specific solubility data for TDMOPP is often inferred from the broader class of
arylphosphines in technical literature, the protocols above represent the standard operating
procedures for this specific class of air-sensitive, electron-rich ligands.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8224175/docs#technical-guide-solubility-application-
of-tris-2-4-dimethoxyphenyl-phosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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